N-(3-acetylphenyl)-4-aminobenzenesulfonamide

• IUPAC Name: N-(3-acetylphenyl)-4-aminobenzenesulfonamide
• InChI: InChI=1S/C14H14N2O3S/c1-10(17)11-3-2-4-13(9-11)16-20(18,19)14-7-5-12(15)6-8-14/h2-9,16H,15H2,1H3
• InChI Key: GLQRCAIHYINMRS-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC(=CC=C1)NS(=O)(=O)C2=CC=C(C=C2)N
• Molecular Formula: C14H14N2O3S
• Molecular Weight: 290.34 g/mol

Description

N-(3-acetylphenyl)-4-aminobenzenesulfonamide, also known as acetanilide, is a white, crystalline solid with a melting point of 114°C and a solubility of about 8.5g/L in water. It is a common organic compound with a wide range of applications in the pharmaceutical and chemical industries. Acetanilide is used in the synthesis of a variety of organic compounds, such as phenylacetamide, acetamidine and aniline. It is also used as an intermediate in the synthesis of drugs and dyes.

Scientific Research Applications

Carbonic Anhydrase Inhibition

N-(3-acetylphenyl)-4-aminobenzenesulfonamide derivatives have been studied for their inhibition of carbonic anhydrase, an enzyme involved in many physiological processes. A study by Zaib et al. (2014) found that certain derivatives effectively inhibited the bovine erythrocyte carbonic anhydrase isoform II, with inhibition constants ranging from 0.011-17.1 µM. This suggests potential applications in treating conditions where carbonic anhydrase activity is a factor (Zaib et al., 2014).

Anti-inflammatory Properties

Research by Salem et al. (2017) explored 4-aminobenzenesulfonamide conjugates of ibuprofen and indomethacin, revealing that these compounds maintained significant anti-inflammatory activity in an in vivo rat model. This indicates the potential use of this compound derivatives in developing new anti-inflammatory agents (Salem et al., 2017).

Synthesis and Characterization

The synthesis and structural characterization of this compound derivatives are crucial for understanding their properties and potential applications. A study by Naganagowda and Petsom (2011) detailed the synthesis of 4-Amino-N-(2-hydroxy-4- pentadecylbenzylidene)benzenesulfonamide, demonstrating the diversity of compounds that can be synthesized and their potential for varied applications (Naganagowda & Petsom, 2011).

Solubility and Thermodynamics

Understanding the solubility and thermodynamic properties of these compounds is essential for their practical application. Asadi et al. (2020) investigated the solubility of 4-aminobenzenesulfonamide in various solvents, providing insights into its physical properties and potential applications in different solvent environments (Asadi et al., 2020).

Antibacterial Studies

Patel et al. (2010) studied sulfonamides of 2-[(2,6-dichlorophenyl)amino]phenyl acetoxyacetic acid, including their antibacterial activities. This research suggests the role of this compound derivatives in developing new antibacterial agents (Patel et al., 2010).